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Compound of Interest

6-(3-Chloro-5-
Compound Name:
fluorophenyl)picolinic acid

CAS No.: 1261932-98-2

Cat. No.: B582194

Get Quote

Executive Summary

Compound Identity: 6-(3-Chloro-5-fluorophenyl)picolinic acid CAS Registry Number:
1261932-98-2 Molecular Class: 6-Aryl-2-picolinate (Synthetic Auxin)[1]

6-(3-Chloro-5-fluorophenyl)picolinic acid is a specialized heterocyclic building block and a
bioactive scaffold belonging to the arylpicolinate class of synthetic auxin herbicides.
Structurally, it consists of a pyridine-2-carboxylic acid core substituted at the 6-position with a
meta-substituted phenyl ring. This specific substitution pattern (3-chloro-5-fluoro) modulates
lipophilicity and metabolic stability, making it a critical intermediate in the discovery of next-
generation agrochemicals and potential metallo-enzyme inhibitors.

This guide details the physicochemical profile, validated synthetic pathways, and chemical
reactivity of this compound, designed for researchers in medicinal chemistry and agrochemical
discovery.

Physicochemical Profile
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The following data aggregates calculated and experimental parameters essential for

formulation and synthesis planning.

Property Value | Description Context

Molecular Formula C12H7CIFNO:2 Carbon-rich heteroaromatic
_ Fragment-like, suitable for

Molecular Weight 251.64 g/mol

optimization

Physical State

Solid (White to off-white

powder)

High melting point due to
zwitterionic character

Solubility

DMSO (>10 mg/mL),

Methanol; Low in Water

Acidic form has low aq.[2]

solubility; salts are soluble

pKa (Calculated)

~3.5 — 4.2 (Carboxylic Acid)

Typical for picolinic acids;
exists as anion at physiological
pH

Moderate lipophilicity;

LogP (Predicted) 25-238
membrane permeable
H-Bond Donors 1 (COOH) relevant for receptor binding
N-atom in pyridine is a weak
H-Bond Acceptors 4 (N, O, F, Cl)

base

Synthetic Architecture
Retrosynthetic Analysis

The most robust disconnection for 6-aryl picolinates is at the C6—C1' biaryl bond. This suggests

a transition-metal-catalyzed cross-coupling between a 6-halopicolinate and an appropriately

substituted aryl boronic acid.

Validated Synthesis: Suzuki-Miyaura Coupling

The preferred route utilizes Suzuki-Miyaura cross-coupling due to its tolerance of the carboxylic
acid moiety (often protected as an ester) and high yields.
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Protocol:

Starting Materials: Methyl 6-chloropicolinate (Electrophile) and (3-Chloro-5-
fluorophenyl)boronic acid (Nucleophile).

o Catalyst System: Pd(dppf)Clz or Pd(PPhs)a4 (3-5 mol%).

o Base: Potassium carbonate (K2COs) or Cesium fluoride (CsF).

e Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.

e Conditions: Reflux (90-100°C) for 4-12 hours under inert atmosphere (N2/Ar).

e Hydrolysis: Subsequent saponification of the methyl ester using LiOH in THF/H20 yields the
free acid.

Synthetic Workflow Diagram

The following diagram visualizes the logical flow from raw materials to the isolated free acid.
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Caption: Step-wise synthesis via Suzuki-Miyaura coupling followed by ester hydrolysis.

Chemical Reactivity & Derivatization

Understanding the reactivity profile is crucial for downstream modification, particularly for
prodrug or pro-herbicide design.

Carboxylic Acid Transformations
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The C2-carboxylic acid is the primary handle for derivatization.

 Esterification: Reaction with alcohols (e.g., benzyl alcohol, methanol) under acid catalysis or
using coupling agents (EDC/NHS) yields esters. In agrochemistry, bulky esters (e.g., benzyl,
heptyl) are often used to improve cuticle penetration.

o Amidation: Conversion to amides via acid chloride generation (SOCI2) or direct coupling.

Pyridine Ring Electronics

The pyridine ring is electron-deficient, making it susceptible to nucleophilic attack, although the
6-aryl substitution provides steric shielding.

o N-Oxidation: Treatment with m-CPBA can yield the N-oxide, a transformation often used to
alter metabolic stability or solubility profiles.

o Metal Chelation: The picolinic acid motif (N atom adjacent to COOH) is a classic bidentate
ligand. It readily chelates divalent metals (Cu?+, Zn2*, Fe2*). Note: This property can interfere
with metal-dependent assays.

Biological Mechanism & Context[4][5]

This molecule acts as a structural mimic of Indole-3-acetic acid (IAA), the natural plant auxin
hormone.[3]

Mode of Action (Auxinic Herbicide)

As a 6-aryl picolinate, this compound functions by binding to the TIR1/AFB family of auxin
receptor proteins.

» Binding: The molecule enters the plant cell nucleus and binds to the TIR1/AFB receptor
pocket.

o Complex Formation: This binding facilitates the recruitment of Aux/IAA repressor proteins.

o Degradation: The SCF-TIR1 complex ubiquitinates the Aux/IAA repressors, marking them for
degradation by the 26S proteasome.
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o Gene Activation: Degradation of repressors releases Auxin Response Factors (ARFS),
leading to uncontrolled gene expression, chaotic growth, and plant death.

Signaling Pathway Diagram
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Caption: Mechanism of Action showing the activation of auxin response pathways via
TIR1/AFBS5 binding.

Safety & Handling Protocols

Hazard Classification: Irritant (Skin/Eye/Respiratory). Handling:
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e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid
inhalation of dust.

o Storage: Store at -20°C (long term) or 2-8°C (short term) in a tightly sealed container. Protect
from moisture.

o Spill Response: Sweep up solid spills without creating dust. Clean the area with a detergent
solution (the compound is soluble in basic aqueous solutions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: 6-(3-Chloro-5-fluorophenyl)picolinic
Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b582194/docs#technical-guide-6-3-chloro-5-
fluorophenyl-picolinic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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